Dimethyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]butanedioate

• IUPAC Name: dimethyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]butanedioate
• InChI: InChI=1S/C15H19NO6S/c1-11-4-6-12(7-5-11)8-9-23(19,20)16-13(15(18)22-3)10-14(17)21-2/h4-9,13,16H,10H2,1-3H3/b9-8+
• InChI Key: MTXSXFLIFOFMEU-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NC(CC(=O)OC)C(=O)OC
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NC(CC(=O)OC)C(=O)OC
• Molecular Formula: C15H19NO6S
• Molecular Weight: 341.4 g/mol
• CAS No.: 1487410-26-3

Description

Dimethyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]butanedioate is a useful research compound. Its molecular formula is C15H19NO6S and its molecular weight is 341.38. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Molecular Probes

The synthesis and spectral properties of fluorescent solvatochromic dyes, including compounds with dimethylamino groups and sulfonyl groups, have been investigated for their potential as ultrasensitive fluorescent molecular probes. These probes are designed to study a variety of biological events and processes, owing to their strong solvent-dependent fluorescence, which correlates with solvent polarity. The described compounds demonstrate significant potential for biological imaging and sensing applications due to their high fluorescence quantum yields and large Stokes shifts (Diwu et al., 1997).

Synthetic Methodologies

Research into nucleophilic substitutions of 1-alkenylcyclopropyl esters and 1-alkynylcyclopropyl chlorides catalyzed by palladium(0) has shown the synthetic utility of compounds bearing ethenyl and sulfonyl functionalities. These methodologies enable the regioselective formation of cyclopropylideneethyl derivatives, offering high synthetic potential for the construction of complex molecular architectures (Stolle et al., 1992).

Antimicrobial Activity

A series of compounds including 4-((4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino)-N-(substituted)benzenesulfonamide derivatives were synthesized and evaluated for their antimicrobial activity against a variety of Gram-positive and Gram-negative bacteria, as well as fungi. The study revealed that some of these compounds exhibited higher activity than reference drugs, highlighting the potential of sulfonylamino derivatives in antimicrobial drug development (Ghorab et al., 2017).

Photoelectric Conversion Properties

The photoelectric conversion properties of nanocrystalline TiO2 electrodes sensitized with derivatives, including those related to dimethylamino and sulfonyl functionalities, have been explored for their potential in improving solar energy conversion efficiencies. These studies aim at enhancing charge separation under illumination, suggesting applications in the development of more efficient solar cells (Wang et al., 2000).